Reactive Red 180

• CAS No.: 98114-32-0
• Product Name: Reactive Red 180
• Molecular Formula: C29H19N3Na4O17S5
• Molecular Weight: 933.8 g/mol
• IUPAC Name: tetrasodium;(3Z)-5-benzamido-4-oxo-3-[[1-sulfonato-6-(2-sulfonatooxyethylsulfonyl)naphthalen-2-yl]hydrazinylidene]naphthalene-2,7-disulfonate
• Standard InChI: InChI=1S/C29H23N3O17S5.4Na/c33-27-25-18(13-20(51(37,38)39)15-23(25)30-29(34)16-4-2-1-3-5-16)14-24(52(40,41)42)26(27)32-31-22-9-6-17-12-19(7-8-21(17)28(22)53(43,44)45)50(35,36)11-10-49-54(46,47)48;;;;/h1-9,12-15,31H,10-11H2,(H,30,34)(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,46,47,48);;;;/q;4*+1/p-4/b32-26+
• Standard InChIKey: LWOVLHCKRPSUIB-CICQTRKRSA-J
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=CC3=C2C(=O)/C(=N/NC4=C(C5=C(C=C4)C=C(C=C5)S(=O)(=O)CCOS(=O)(=O)[O-])S(=O)(=O)[O-])/C(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=CC3=C2C(=O)C(=NNC4=C(C5=C(C=C4)C=C(C=C5)S(=O)(=O)CCOS(=O)(=O)[O-])S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=CC3=C2C(=O)C(=NNC4=C(C5=C(C=C4)C=C(C=C5)S(=O)(=O)CCOS(=O)(=O)[O-])S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• Description: Reactive Red 180(cas 98114-32-0) is an azo-reactive textile dye.
• Synonyms: 5-(Benzoylamino)-4-hydroxy-3-[2-[1-sulfo-6-[[2-(sulfooxy)ethyl]sulfonyl]-2-naphthalenyl]diazenyl]-2,7-naphthalenedisulfonic Acid Sodium Salt; Brilliant Red F 3B-SF; C.I. 181055; C.I. Reactive Red 180; Diamira Brilliant Red F 3B; Duasyn Brillant Red F
• PubChem Compound: 9577421
• Last Modified: Nov 12 2021